BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 2,5-Dimethoxyaniline
(melting point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dimethoxyaniline

Cat. No.: B086295

Physical Properties of 2,5-Dimethoxyaniline: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 2,5-
Dimethoxyaniline, a key intermediate in the synthesis of various pharmaceuticals and dyes.
This document compiles and presents its melting and boiling points, alongside generalized
experimental protocols for their determination, to support research and development activities.

Core Physical Properties

2,5-Dimethoxyaniline is a solid at room temperature, typically appearing as a white to light tan
or gray flaky crystalline powder.[1][2] Its physical characteristics, particularly its melting and
boiling points, are crucial for its handling, purification, and use in synthetic processes.

Data Presentation

The reported melting and boiling points for 2,5-Dimethoxyaniline exhibit some variability
across different sources, which can be attributed to factors such as the purity of the sample and
the specific experimental conditions under which the measurements were taken. A summary of
these reported values is presented below.
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Physical Property Reported Value(s) Notes
Melting Point 425 °C

69-73°C

78 -80°C (lit.)

81°C

82.5°C at 760.00 mm Hg

Boiling Point 284.00 °C

270 °C (partial decomposition)

140 °C at 7 mmHg

159 °C at 20 mmHg

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for determining the physical properties of 2,5-
Dimethoxyaniline are not extensively detailed in readily available literature, generalized and
widely accepted methods for organic compounds are applicable. The following outlines
standard methodologies for determining melting and boiling points.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.
[3] Impurities tend to lower and broaden the melting point range.[3]

Common Methodologies:
o Capillary Tube Method (Meltemp Apparatus or Thiele Tube):

o Asmall, finely powdered sample of the organic solid is packed into a thin-walled capillary
tube, which is sealed at one end.[3][4]
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o The capillary tube is attached to a thermometer and heated in a controlled manner using a
heating bath (like a Thiele tube filled with oil) or a metal block (such as in a Mel-Temp
apparatus).[3]

o The temperature is slowly increased, and the range from the temperature at which the first
drop of liquid appears to the temperature at which the entire sample is liquid is recorded
as the melting point range.[3] For accurate measurements, a slow heating rate of about
2°C per minute is recommended, especially near the expected melting point.[3]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[5] It is a characteristic physical property that is sensitive to
changes in pressure.

Common Methodologies:
» Simple Distillation Method:

o This method is suitable for determining the boiling point of a sufficient quantity of the liquid
(at least 5 mL).[6][7]

o The liquid is heated in a distillation flask, and the temperature of the vapor that distills is
measured with a thermometer.[6] The highest, stable temperature observed during the
distillation of the bulk of the material is recorded as the boiling point.[7] It is crucial to
record the barometric pressure at the time of the measurement.[6]

e Thiele Tube Method (for small quantities):

o A small amount of the liquid is placed in a small test tube, and an inverted capillary tube
(sealed at the top) is added.

o The setup is attached to a thermometer and heated in a Thiele tube.[7]

o As the liquid is heated, a stream of bubbles will emerge from the inverted capillary. The
heat is then removed, and the temperature at which the liquid is drawn back into the
capillary tube upon cooling is recorded as the boiling point.[7]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a synthesized organic compound like 2,5-Dimethoxyaniline.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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